N-[3-(1H-indol-1-yl)propanoyl]phenylalanine

• IUPAC Name: 2-(3-indol-1-ylpropanoylamino)-3-phenylpropanoic acid
• InChI: InChI=1S/C20H20N2O3/c23-19(11-13-22-12-10-16-8-4-5-9-18(16)22)21-17(20(24)25)14-15-6-2-1-3-7-15/h1-10,12,17H,11,13-14H2,(H,21,23)(H,24,25)
• InChI Key: PJFOZYYFMJQWHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)CCN2C=CC3=CC=CC=C32
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-[3-(1H-indol-1-yl)propanoyl]phenylalanine is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.14739250 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have a broad spectrum of biological activities . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .